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Compound of Interest

Compound Name: 4-(Methoxymethyl)benzophenone
CAS No.: 68921-89-1
Cat. No.: B8787667
Get Quote
. J

Technical Guide: 4-

(Methoxymethyl)benzophenone
Predicted Safety Data Sheet (SDS) & Synthesis Protocol
Executive Summary

4-(Methoxymethyl)benzophenone is an aromatic ketone derivative characterized by a
benzophenone core substituted with a methoxymethyl ether group at the para position. It
functions primarily as a Type Il photoinitiator (hydrogen abstraction mechanism) and a versatile
intermediate in lithographic applications.

Due to its structural homology with Benzophenone (CAS 119-61-9), this compound must be
handled as a potential Carcinogen (Category 1B) and Endocrine Disruptor. Furthermore, the
benzylic ether moiety introduces a risk of peroxide formation upon prolonged exposure to air
and light.
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Chemical Identity & Physicochemical Profile[1][2][3]

[4][5][6][7]

Property

Specification

Chemical Name

4-(Methoxymethyl)benzophenone

IUPAC Name methanone

CAS Number Not widely listed (Research Grade)
Molecular Formula C15H1402

Molecular Weight 226.27 g/mol

Physical State

Viscous Liquid / Low-melting Solid

Boiling Point

140 °C at 0.20 mmHg (Lit.)[1]

Solubility

Soluble in organic solvents (DCM, THF, EtOAc);
Insoluble in water

Structural Alert

Benzophenone moiety (Photoactive, Toxic);

Benzyl Ether (Peroxidizable)

Hazard Characterization (GHS Classification)

Since experimental toxicological data is limited, the following classification is derived from

Structural Activity Relationship (SAR) analysis of the parent benzophenone and benzyl ether

functional groups.

Predicted GHS Label Elements

e Signal Word:DANGER

o Pictograms:

o (Carcinogenicity/STOT)

o (Irritant)

Hazard Statements (H-Codes)
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Code Hazard Statement Mechanistic Basis
Benzophenone Core:
Classified as Group 2B (IARC)
H350 May cause cancer.[2] / Cat 1B (CLP) due to
liver/kidney tumor induction in
rodent models.
Metabolic Activation:
May cause damage to organs o
. _ Benzophenone derivatives are
(Liver, Kidney) through ) ]
H373 metabolized via cytochrome
prolonged or repeated ) o
P450, leading to oxidative
exposure.[2] ) o
stress in hepatic tissue.
Lipophilicity: High logP allows
H315 Causes skin irritation. dermal penetration and
defatting.
Lewis Basicity: Ether/Ketone
H319 Causes serious eye irritation. functionality can irritate
mucous membranes.
Benzyl Ether: The methylene
protons adjacent to the ether
EUHO019 May form explosive peroxides.  oxygen and aromatic ring are

highly susceptible to auto-

oxidation.

Operational Handling & Storage

To mitigate the risks of photo-degradation and peroxide formation, the following "Self-

Validating" protocols must be enforced.

A. Storage Hierarchy[9]

o Atmosphere: Store under Inert Gas (Argon/Nitrogen). Oxygen promotes peroxide formation

at the benzylic position.

o Temperature: Refrigerate at 2—-8 °C.
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o Light: Amber glassware or aluminum foil wrapping is mandatory to prevent premature radical
generation.

» Stabilization: Test for peroxides using Kl starch paper every 3 months. If positive (>10 ppm),
treat with ferrous sulfate or pass through activated alumina.

B. Engineering Controls[3]

e Enclosure: Handle exclusively within a fume hood or glovebox.

o UV Filtering: Install yellow UV-filtering film on lab windows/lights if handling open quantities
>10g.

Synthesis & Experimental Protocol

Objective: Synthesis of 4-(Methoxymethyl)benzophenone via Nucleophilic Substitution.
Reference:Adapted from PrepChem Method (See References).

Reaction Scheme

The synthesis involves the methanolysis of 4-(chloromethyl)benzophenone under basic
conditions.

4-(Chloromethyl)benzophenone MeOH / KOH | Transiton state |- KCL, - H20 4-(Methoxymethyl)benzophenone
(C14H11CIO) (Reflux, 3h) ! (SN2 Mechanism) | > (C15H1402)
e i

Click to download full resolution via product page

Figure 1: Synthetic pathway via nucleophilic substitution of the benzylic chloride.[1][3]

Step-by-Step Methodology

e Preparation: In a 500 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, dissolve KOH pellets (4.5 eq) in absolute Methanol (Solvent/Reagent).

» Addition: Add 4-(Chloromethyl)benzophenone (1.0 eq) to the warm methanolic solution.

o Note: The reaction is exothermic. Add slowly to prevent bumping.
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o Reflux: Heat the mixture to reflux (approx. 65°C) for 3 hours. Monitor via TLC (20%
EtOAc/Hexane) for the disappearance of the starting chloride.

o Workup:

o

Cool to room temperature.[4]

[¢]

Filter off the precipitated KCI salt.

Concentrate the filtrate under reduced pressure (Rotovap).

[¢]

Dilute the residue with water and extract with Dichloromethane (DCM).

[e]

 Purification:
o Dry the organic layer over anhydrous MgSOQOa.
o Distillation: Purify the crude oil via vacuum distillation.

o Target Fraction: Collect the fraction boiling at 140 °C / 0.20 mmHg.

Emergency Response & First Aid
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Exposure Incident

Identify Route

v

Skin Contact Eye Contact Inhalation
Wash with S_oap/\Nater Rinse Wlth Water Move to Eresh Air
(15 mins) (15 mins) Oxygen if needed
Discard Contaminated Clothing Remove Contacts Y9

|

Seek Medical Attention
(Suspected Carcinogen)

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing immediate decontamination and medical

follow-up.[5]
Spill Management
o Evacuate: Clear the area of non-essential personnel.

o PPE: Wear nitrile gloves, lab coat, and safety goggles. Use a half-mask respirator if aerosols

are present.

e Containment: Absorb liquid spills with vermiculite or sand. Do NOT use sawdust (fire hazard

with ethers).

o Disposal: Collect in a sealed container labeled "Hazardous Waste: Organic Ketones."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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